3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid

• IUPAC Name: 3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid
• InChI: InChI=1S/C10H13N3O3/c1-6(2)9(14)13-8(10(15)16)3-7-4-11-5-12-7/h4-5,8H,1,3H2,2H3,(H,11,12)(H,13,14)(H,15,16)
• InChI Key: ADESRODTHOCWKB-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)NC(CC1=CN=CN1)C(=O)O
• Molecular Formula: C10H13N3O3
• DSSTOX Substance ID: DTXSID70317298
• Molecular Weight: 223.23 g/mol
• CAS RN: 67391-96-2

Description

3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid, also known as ZM241385, is a selective antagonist of the adenosine A2A receptor. It is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of drug discovery and development.

Mechanism of Action

3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid acts as a competitive antagonist of the adenosine A2A receptor. It binds to the receptor site and prevents the binding of adenosine, which is the endogenous ligand for the receptor. This results in the inhibition of downstream signaling pathways that are activated by the adenosine A2A receptor.
Biochemical and Physiological Effects:
3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in various animal models of inflammation. It has also been shown to improve motor function and reduce neuroinflammation in animal models of Parkinson's disease and Huntington's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid in lab experiments is its high selectivity for the adenosine A2A receptor. This allows for specific targeting of the receptor without affecting other adenosine receptors. However, one of the limitations of using 3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid. One potential application is in the development of drugs for the treatment of neurodegenerative diseases such as Parkinson's disease and Huntington's disease. 3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid has been shown to have neuroprotective effects in animal models of these diseases, and further studies could lead to the development of novel therapies. Another potential application is in the development of anti-inflammatory drugs. 3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid has been shown to reduce inflammation in various animal models, and further studies could lead to the development of drugs for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Scientific Research Applications

3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid has been extensively studied for its potential applications in the field of drug discovery and development. It has been shown to have high selectivity for the adenosine A2A receptor, which is involved in various physiological processes such as neurotransmission, inflammation, and immune response. 3-(1H-imidazol-5-yl)-2-(2-methylprop-2-enoylamino)propanoic acid has been used in several studies to investigate the role of adenosine A2A receptor in various diseases such as Parkinson's disease, Huntington's disease, and cancer.